Cas no 1261232-59-0 (1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride)

• Product Name: 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride
• CAS No: 1261232-59-0
• MF: C₉H₁₆ClN₃S
• MW: 233.761439323425
• CID: 2166890
• Update Time: 2025-06-13

1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride
• 1-(Thiazol-5-ylmethyl)piperidin-3-amine hydrochloride
• SBB075260
• 1-Thiazol-5-ylmethylpiperidin-3-ylamine hydrochloride
• 1-(1,3-thiazol-5-ylmethyl)-3-piperidylamine, chloride

• Inchi： 1S/C9H15N3S.ClH/c10-8-2-1-3-12(5-8)6-9-4-11-7-13-9;/h4,7-8H,1-3,5-6,10H2;1H
• InChI Key： IZNHZCIIMCXXSG-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC=C1CN1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 70.4

Additional information on 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride

Introduction to 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride (CAS No: 1261232-59-0)

1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1261232-59-0, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines, characterized by the presence of both thiazole and piperidine moieties in its molecular structure. The thiazole ring, known for its sulfur and nitrogen atoms, contributes to the compound's unique electronic properties, while the piperidine moiety enhances its solubility and bioavailability, making it a promising candidate for drug development.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves stability and crystallinity, which are critical factors in pharmaceutical formulations. The structural features of 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride suggest potential applications in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The interaction between the thiazole and piperidine rings may also influence its pharmacokinetic profile, making it an attractive subject for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The thiazole scaffold, in particular, has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory agents. Researchers have demonstrated that modifications at different positions of the thiazole ring can significantly alter the biological activity of the compound. Similarly, the piperidine ring is known for its ability to enhance binding affinity to biological targets, making it a valuable component in drug design.

In the context of 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride, studies have shown that the presence of the 5-methylthiazole group enhances its interaction with specific enzymes and receptors. This has led to investigations into its potential as an intermediate in synthesizing novel therapeutic agents. For instance, researchers have explored its utility in developing kinase inhibitors, which are crucial in treating cancers and other metabolic disorders. The piperidine substituent further contributes to this potential by improving metabolic stability and reducing toxicity.

The hydrochloride salt form of this compound has been found to exhibit improved solubility in water-based solutions, which is a critical factor for oral and injectable formulations. This property has made it a favorable candidate for preclinical studies aimed at evaluating its efficacy and safety profiles. Additionally, the stability of the hydrochloride salt under various storage conditions has been a focus of attention, ensuring that it remains viable for extended periods without degradation.

Current research in pharmaceutical chemistry emphasizes the need for innovative compounds that can address unmet medical needs. 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride fits into this paradigm by offering a unique combination of structural features that could lead to the development of new drugs. Its dual functionality as both a thiazole and piperidine derivative makes it a versatile scaffold for further chemical modifications. This flexibility has allowed scientists to explore various derivatives with enhanced pharmacological properties.

One notable area of research involves using computational methods to predict the binding affinity of 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride to target proteins. These studies have provided insights into how modifications at specific positions can optimize its interaction with biological targets. For example, computational modeling has suggested that introducing additional functional groups at the 3-position of the piperidine ring could enhance its efficacy as a CNS drug candidate. Such findings have guided experimental synthesis efforts aimed at developing more potent derivatives.

The pharmacokinetic properties of this compound have also been extensively studied. Researchers have employed various techniques to evaluate its absorption, distribution, metabolism, excretion (ADME) profile. These studies have revealed that 1-Thiazol-5-ylmethyl-piperidin-3-ylamine hydrochloride exhibits favorable oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for clinical development, as they align well with ideal pharmacokinetic parameters for therapeutic agents.

In conclusion,1-Thiazol-5-ylmethyl-piperidin-3-y lamine hydrochloride (CAS No: 1261232 -59 -0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The combination of thiazole and piperidine moieties provides a versatile scaffold for drug development, while its hydrochloride salt form enhances stability and solubility. Ongoing research continues to uncover new applications for this compound, particularly in treating CNS disorders and cardiovascular diseases. As our understanding of medicinal chemistry evolves,1-Thiazol -5 - ylmethyl - piperidin -3 - y lamine hydrochlor ide is poised to play a crucial role in the next generation of therapeutic agents.